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Compound of Interest

Compound Name:
2-Amino-1,3-

bis(carboxylethoxy)propane

Cat. No.: B604946 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Amino-1,3-
bis(carboxylethoxy)propane and its Hydrochloride Salt

This technical guide provides a comprehensive overview of the available safety, handling, and

physicochemical properties of 2-Amino-1,3-bis(carboxylethoxy)propane and its more

commonly documented hydrochloride salt. The information is intended for researchers,

scientists, and professionals in the field of drug development and chemical synthesis.

Chemical Identity

Identifier
2-Amino-1,3-
bis(carboxylethoxy)propan
e

2-Amino-1,3-
bis(carboxylethoxy)propan
e Hydrochloride

Molecular Formula C9H17NO6 C9H18ClNO6

Molecular Weight 235.23 g/mol 271.70 g/mol [1]

CAS Number Not consistently available 2421153-68-4[1][2]

Appearance - White to off-white solid[1]

Hazard Identification and Classification
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The hydrochloride salt of 2-Amino-1,3-bis(carboxylethoxy)propane has been classified

according to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS). It is important to note that the toxicological properties of this compound have not been

fully investigated[2].

GHS Classification:[2]

Acute Toxicity, Oral: Category 4 (Harmful if swallowed)

Skin Corrosion/Irritation: Category 2 (Causes skin irritation)

Serious Eye Damage/Eye Irritation: Category 2A (Causes serious eye irritation)

Specific Target Organ Toxicity (Single Exposure): Category 3, Respiratory tract irritation (May

cause respiratory irritation)

Hazard Statements:[2]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Signal Word: Warning[2]

Toxicological Summary
While specific LD50 and LC50 values for 2-Amino-1,3-bis(carboxylethoxy)propane
hydrochloride are not publicly available, the GHS classification provides a framework for

understanding its acute toxicity profile. The classification as "Acute Toxicity, Oral, Category 4"

suggests a potential for harm if ingested. The irritation classifications for skin and eyes indicate

that direct contact with the substance should be avoided.

Physicochemical Properties
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Detailed quantitative physicochemical data for 2-Amino-1,3-bis(carboxylethoxy)propane and

its hydrochloride salt are limited in publicly accessible literature. The following table

summarizes the available information.

Property Value

Appearance Solid (hydrochloride salt)[1]

Melting Point No data available

Boiling Point No data available

Solubility

Soluble in DMSO, PEG300, Tween-80, and

Corn Oil mixtures. A clear solution of ≥ 5 mg/mL

has been reported in various formulations[3].

Stability
Stable under recommended storage

conditions[2].

Handling, Storage, and Stability
Handling:

Avoid inhalation, ingestion, and contact with skin and eyes[2].

Use only in a well-ventilated area[2].

Wear appropriate personal protective equipment (PPE), including protective gloves, clothing,

and eye/face protection[2].

Wash hands thoroughly after handling[2].

Do not eat, drink, or smoke when using this product[2].

Storage:

Store in a cool, dry place.
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For the hydrochloride salt, long-term storage at -20°C (for up to 1 year) or -80°C (for up to 2

years) is recommended for stock solutions[3].

Store locked up[2].

Stability:

The hydrochloride salt is stable under recommended storage conditions[2].

Information regarding sensitivity to light, air, or moisture is not specified, but desiccated

storage is advisable for hygroscopic compounds.

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical and toxicological

properties of 2-Amino-1,3-bis(carboxylethoxy)propane are not available in the reviewed

literature. However, standardized OECD guidelines are typically followed for such

assessments.

Acute Oral Toxicity (OECD Guideline 423):

This method involves a stepwise procedure with a limited number of animals. The substance is

administered orally to a group of animals at a defined dose. Observations for signs of toxicity

and mortality are made. Based on the outcome, the next dose is determined (either higher or

lower) for the next group of animals. This process continues until the criteria for a specific

toxicity class are met.

Skin Irritation (OECD Guideline 404):

This test typically involves the application of the test substance to the shaved skin of a rabbit.

The site is observed for signs of erythema (redness) and edema (swelling) at specified

intervals. The severity of these reactions is scored to determine the irritation potential.

Eye Irritation (OECD Guideline 405):

This guideline involves instilling the test substance into the conjunctival sac of one eye of a

rabbit, with the other eye serving as a control. The eyes are examined for corneal opacity, iritis,
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and conjunctival redness and chemosis (swelling) at specific time points. The severity and

reversibility of the observed effects determine the irritation classification.

Solubility Determination Protocol:

While not a standardized toxicological protocol, the following formulation methods have been

reported to achieve a clear solution of at least 5 mg/mL of the hydrochloride salt[3]:

Protocol 1: 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline.

Protocol 2: 10% DMSO, 90% (20% SBE-β-CD in Saline).

Protocol 3: 10% DMSO, 90% Corn Oil.

Logical Workflow for Hazard Assessment
The following diagram illustrates a typical workflow for assessing the hazards of a chemical

substance like 2-Amino-1,3-bis(carboxylethoxy)propane, starting from initial in silico and in

vitro methods to confirmatory in vivo testing, in line with modern ethical and scientific practices.
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Caption: Hazard Assessment Workflow for a Novel Chemical Substance.

First Aid Measures
In case of exposure to 2-Amino-1,3-bis(carboxylethoxy)propane hydrochloride, the following

first aid measures are recommended[2]:

Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Call a physician.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration.

Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.
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Eye Contact: In case of contact with eyes, rinse immediately with plenty of water for at least

15 minutes.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam[2].

Specific Hazards: May emit toxic fumes under fire conditions[2].

Protective Equipment: Wear self-contained breathing apparatus for firefighting if

necessary[2].

Accidental Release Measures
Personal Precautions: Wear respiratory protection. Avoid breathing vapors, mist, or gas.

Ensure adequate ventilation.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and

shovel. Keep in suitable, closed containers for disposal.

This document is intended as a guide and is based on the currently available information. It is

the responsibility of the user to conduct a thorough risk assessment before handling this

chemical. Always refer to the most current Safety Data Sheet provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b604946#2-amino-1-3-bis-carboxylethoxy-propane-
safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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